Cas no 65625-39-0 (Methanol,1-(trimethoxysilyl)-, 1-acetate)

Methanol,1-(trimethoxysilyl)-, 1-acetate is a silane-based compound featuring both methoxy and acetate functional groups. This dual functionality enables it to act as a versatile crosslinking agent and adhesion promoter in polymer and coating applications. The trimethoxysilyl group facilitates hydrolysis and condensation reactions, enhancing compatibility with inorganic substrates, while the acetate moiety improves solubility and reactivity in organic matrices. Its balanced reactivity makes it suitable for surface modification, sol-gel processes, and hybrid material synthesis. The compound is particularly valued for its ability to improve interfacial bonding in composite systems, ensuring durability and performance in demanding environments. Proper handling is required due to its moisture sensitivity.
Methanol,1-(trimethoxysilyl)-, 1-acetate structure
65625-39-0 structure
Product Name:Methanol,1-(trimethoxysilyl)-, 1-acetate
CAS No:65625-39-0
MF:C6H14O5Si
MW:194.257863521576
MDL:MFCD00270956
CID:499736
PubChem ID:22483725
Update Time:2025-06-11

Methanol,1-(trimethoxysilyl)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Methanol,1-(trimethoxysilyl)-, 1-acetate
    • ACETOXYMETHYLTRIMETHOXYSILANE
    • trimethoxysilylmethyl acetate
    • Methanol,(trimethoxysilyl)-,acetate (9CI)
    • (trimethoxysilyl)methyl acetate
    • IJQHYEFNLXHUGV-UHFFFAOYSA-N
    • ACETOXYMETHYLTRIMETHOXYSILANE?
    • starbld0009514
    • (acetoxymethyl)trimethoxysilane
    • SCHEMBL419021
    • DTXSID80626060
    • FS-5475
    • 65625-39-0
    • AKOS006345942
    • MFCD00270956
    • DB-318548
    • MDL: MFCD00270956
    • Inchi: 1S/C6H14O5Si/c1-6(7)11-5-12(8-2,9-3)10-4/h5H2,1-4H3
    • InChI Key: IJQHYEFNLXHUGV-UHFFFAOYSA-N
    • SMILES: [Si](COC(C)=O)(OC)(OC)OC

Computed Properties

  • Exact Mass: 194.06100
  • Monoisotopic Mass: 194.06105008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.085
  • Boiling Point: 190 °C
  • Flash Point: >60°C
  • PSA: 53.99000
  • LogP: 0.38510

Methanol,1-(trimethoxysilyl)-, 1-acetate Security Information

Methanol,1-(trimethoxysilyl)-, 1-acetate Pricemore >>

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Additional information on Methanol,1-(trimethoxysilyl)-, 1-acetate

Comprehensive Overview of Methanol,1-(trimethoxysilyl)-, 1-acetate (CAS No. 65625-39-0)

Methanol,1-(trimethoxysilyl)-, 1-acetate (CAS No. 65625-39-0) is a specialized organosilicon compound widely utilized in industrial and research applications. This chemical, also known by its systematic name, combines the reactivity of methanol and trimethoxysilyl groups with an acetate functionality, making it a versatile intermediate in organic synthesis and material science. Its unique molecular structure enables applications in adhesives, coatings, and surface modification technologies, aligning with modern demands for advanced functional materials.

The growing interest in sustainable chemistry and green manufacturing has spotlighted compounds like Methanol,1-(trimethoxysilyl)-, 1-acetate. Researchers and industries are increasingly exploring its potential in low-VOC formulations and eco-friendly coatings, addressing environmental concerns while maintaining performance. Searches for "silane coupling agents" and "hybrid organic-inorganic materials" often lead to discussions about this compound, reflecting its relevance in cutting-edge applications.

From a molecular perspective, the trimethoxysilyl moiety in Methanol,1-(trimethoxysilyl)-, 1-acetate facilitates hydrolysis and condensation reactions, enabling strong bonding with inorganic substrates like glass, metals, and ceramics. Meanwhile, the acetate group enhances solubility and reactivity in organic matrices. This dual functionality makes it invaluable in nanotechnology and composite materials, where interfacial adhesion is critical.

In the context of industrial trends, 65625-39-0 is frequently mentioned alongside smart coatings and self-healing materials. These applications leverage its ability to form durable, cross-linked networks under mild conditions. Recent studies also highlight its role in biomedical engineering, particularly in surface functionalization of implants and diagnostic devices, though this remains an emerging field of exploration.

For laboratories and manufacturers, handling Methanol,1-(trimethoxysilyl)-, 1-acetate requires attention to its storage stability and moisture sensitivity. Best practices recommend anhydrous conditions and inert atmospheres to preserve its reactivity. Analytical techniques like FTIR spectroscopy and GC-MS are commonly employed to verify purity and monitor degradation, topics frequently queried in technical forums.

As regulatory frameworks evolve, the compound's REACH compliance and lifecycle assessment data are becoming focal points for users. Its classification under organosilicon derivatives places it in a category with favorable toxicological profiles compared to traditional solvents, a key consideration for formulators aiming to meet Safer Choice or Green Chemistry certifications.

The synthesis of Methanol,1-(trimethoxysilyl)-, 1-acetate typically involves esterification of corresponding silanol precursors, with process optimization being a recurrent theme in patent literature. Alternative routes using catalytic methods are under investigation to improve atom economy—a response to the industry's push toward circular economy principles.

In summary, CAS No. 65625-39-0 represents a bridge between organic and inorganic chemistry, with expanding utility in high-tech sectors. Its alignment with sustainability goals, coupled with robust performance characteristics, ensures continued relevance in both academic and industrial settings. Future developments may unlock further applications in energy storage and flexible electronics, areas where its molecular attributes show particular promise.

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